Cas no 61772-96-1 (Pyrrolidine, 2-ethyl-5-heptyl-)

• Product Name: Pyrrolidine, 2-ethyl-5-heptyl-
• CAS No: 61772-96-1
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 466668
• PubChem ID: 12289853
• Update Time: 2025-04-19

Pyrrolidine, 2-ethyl-5-heptyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-ethyl-5-heptyl-
• 2-ethyl-5-heptylpyrrolidine
• DTXSID80484829
• 2-ethyl-5-heptyl-pyrrolidine
• 61772-96-1

• Inchi： 1S/C13H27N/c1-3-5-6-7-8-9-13-11-10-12(4-2)14-13/h12-14H,3-11H2,1-2H3
• InChI Key： FDMPRHCJRYHIBI-UHFFFAOYSA-N
• SMILES： N1C(CC)CCC1CCCCCCC

Computed Properties

• Exact Mass: 197.21451
• Monoisotopic Mass: 197.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines